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Compound of Interest

Compound Name: 3-Carboxy-6-hydroxycoumarin

Cat. No.: B8089495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-carboxy-6-
hydroxycoumarin and its derivatives. This class of compounds holds significant interest for
researchers in medicinal chemistry and drug development due to the diverse biological
activities associated with the coumarin scaffold. This document outlines a robust synthetic
protocol, presents key quantitative data in a structured format, and explores the potential
biological signaling pathways modulated by these compounds.

Synthetic Pathway: Knoevenagel Condensation

The primary and most efficient method for the synthesis of 3-carboxy-6-hydroxycoumarin is
the Knoevenagel condensation. This reaction involves the condensation of an ortho-
hydroxybenzaldehyde with a compound containing an active methylene group, such as malonic
acid. For the synthesis of the target molecule, 2,5-dihydroxybenzaldehyde is the key starting
material.

General Reaction Scheme:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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